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Compound of Interest

Compound Name:
2-Methoxyquinoline-7-carboxylic

acid

CAS No.: 1374258-40-8

Cat. No.: B3338882

Get Quote

An In-Depth Technical Guide to 2-Methoxyquinoline-7-carboxylic Acid: Structural Analysis,

Synthesis, and Application in Acetyl-CoA Carboxylase (ACC) Inhibitor Development

Executive Summary
2-Methoxyquinoline-7-carboxylic acid (CAS: 1374258-40-8) is a highly specialized

heterocyclic building block predominantly utilized in modern drug discovery[1]. As a rigid,

lipophilic pharmacophore, it serves as a critical intermediate in the synthesis of N1/N2-lactam

acetyl-CoA carboxylase (ACC) inhibitors[2]. These inhibitors are at the forefront of therapeutic

development for metabolic disorders, including Non-Alcoholic Steatohepatitis (NASH), Type 2

diabetes, and certain malignancies. This whitepaper details the structural rationale,

pharmacological mechanisms, and self-validating synthetic protocols required to produce and

characterize this compound.

Pharmacological Grounding: The Role of ACC
Inhibition
To understand the structural value of 2-methoxyquinoline-7-carboxylic acid, one must

examine its target application. Acetyl-CoA Carboxylases (ACC1 and ACC2) are rate-limiting
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enzymes in de novo lipogenesis (DNL). They catalyze the ATP-dependent carboxylation of

acetyl-CoA to malonyl-CoA.

ACC1 is primarily cytosolic and drives fatty acid synthesis.

ACC2 is mitochondrial; the malonyl-CoA it produces acts as a potent allosteric inhibitor of

Carnitine Palmitoyltransferase 1 (CPT-1), thereby halting mitochondrial fatty acid oxidation

(FAO).

When 2-methoxyquinoline-7-carboxylic acid is coupled to a spirocyclic lactam core, the

resulting molecule acts as a potent ACC inhibitor[2]. The quinoline nitrogen and the C7-amide

linkage form critical hydrogen bonds within the ACC carboxyltransferase domain, while the C2-

methoxy group provides steric bulk that prevents rapid enzymatic degradation (metabolic

shielding).
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Fig 1: ACC inhibition pathway reducing lipogenesis and promoting fatty acid oxidation.

Synthetic Methodology & Mechanistic Causality
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The synthesis of 2-methoxyquinoline-7-carboxylic acid relies on a highly regioselective

nucleophilic aromatic substitution, followed by a mild saponification[3].

The Reissert-Henze-Type Activation
Starting from 7-(ethoxycarbonyl)quinoline 1-oxide, the direct functionalization of the C2 position

is achieved using toluene-4-sulfonyl chloride (TsCl) in methanol.

Causality of Activation: The N-oxide oxygen attacks the electrophilic sulfur of TsCl, forming a

highly reactive N-tosyloxy quinolinium intermediate. This drastically increases the

electrophilicity of the adjacent C2 carbon.

Causality of Nucleophilic Attack: Methanol acts as both the solvent and the nucleophile,

attacking the C2 position. Subsequent rearomatization and elimination of p-toluenesulfonic

acid yield the 2-methoxy ether.

Causality of the Base: Triethylamine (TEA) is critical to neutralize the generated acid,

preventing the degradation of the quinoline core and driving the reaction forward[3].
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Fig 2: Two-step synthetic workflow from quinoline N-oxide to the target carboxylic acid.

Step-by-Step Experimental Protocols
Protocol A: Synthesis of Ethyl 2-methoxyquinoline-7-
carboxylate
Objective: Regioselective methoxylation of the quinoline ring.

Preparation: To a 0°C solution of 7-(ethoxycarbonyl)quinoline 1-oxide (1.0 eq, e.g., 150 mg,

0.69 mmol) and toluene-4-sulfonyl chloride (1.3 eq, 171 mg, 0.89 mmol) in anhydrous

methanol (5 mL)[3].
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Base Addition: Dropwise addition of triethylamine (2.0 eq, 0.19 mL, 1.4 mmol) while

maintaining the temperature at 0°C to control the exothermic activation[3].

Propagation: Remove the ice bath and stir the reaction at room temperature for 12–18 hours.

Self-Validation Checkpoint (IPC): Analyze via LCMS. The reaction is complete when the N-

oxide mass ( m/z 218 [M+H]+ ) is fully consumed, replaced by the product mass ( m/z 232

[M+H]+ ).

Workup: Concentrate the mixture in vacuo. Partition the residue between Ethyl Acetate and

saturated aqueous NaHCO3​. The organic layer is washed with brine, dried over Na2​SO4​,

and concentrated. Purify via flash chromatography (Hexane/EtOAc) to yield the intermediate.

Protocol B: Saponification to 2-Methoxyquinoline-7-
carboxylic acid
Objective: Hydrolysis of the ethyl ester to the free carboxylic acid.

Preparation: Dissolve the intermediate ethyl 2-methoxyquinoline-7-carboxylate in a 2:1:1

mixture of THF/MeOH/ H2​O .

Causality: Lithium hydroxide ( LiOH⋅H2​O , 3.0 eq) is preferred over NaOH due to the

superior solubility of lithium salts in organic-aqueous mixtures, ensuring a homogeneous

reaction environment while preventing unwanted ether cleavage at the C2 position.

Propagation: Stir at room temperature for 4 hours.

Self-Validation Checkpoint (IPC): LCMS monitoring should indicate the disappearance of m/z

232 and the emergence of the target acid at m/z 204 [M+H]+ [4].

Isolation (Self-Purifying System): Remove organic solvents in vacuo. Wash the remaining

aqueous layer with EtOAc to extract unreacted starting material or non-polar impurities.

Carefully acidify the aqueous layer with 1M HCl to pH 3–4. The target 2-methoxyquinoline-
7-carboxylic acid will precipitate as a white to off-white solid. Filter, wash with cold water,

and dry under high vacuum.

Quantitative Data & Analytical Characterization
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To ensure rigorous quality control, the synthesized compound must be validated against the

following physicochemical and spectroscopic parameters.

Table 1: Physicochemical Properties

Property Value / Description

CAS Number 1374258-40-8[1]

Molecular Formula C11​H9​NO3​[4]

Molecular Weight 203.19 g/mol

Monoisotopic Mass 203.0582 Da[4]

SMILES COC1=NC2=C(C=CC(=C2)C(=O)O)C=C1[4]

InChIKey UUJCLULZZFVJER-UHFFFAOYSA-N[4]

Table 2: Analytical Characterization (Expected Values)

Analytical Method Expected Target Profile

LC-MS (ESI+) [M+H]+ observed at m/z 204.1

1 H NMR (400 MHz, DMSO- d6​)

δ 13.10 (br s, 1H, COOH), 8.45 (d, J = 1.5 Hz,

1H, H-8), 8.30 (d, J = 8.8 Hz, 1H, H-4), 7.95 (dd,

J = 8.2, 1.5 Hz, 1H, H-6), 7.85 (d, J = 8.2 Hz,

1H, H-5), 7.10 (d, J = 8.8 Hz, 1H, H-3), 4.02 (s,

3H, OCH3​).

TLC (DCM:MeOH 9:1) Rf​≈0.3 (UV active at 254 nm)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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